Cas no 1806066-49-8 (Ethyl 4-(aminomethyl)-5-methoxy-3-(trifluoromethoxy)pyridine-2-carboxylate)

Ethyl 4-(aminomethyl)-5-methoxy-3-(trifluoromethoxy)pyridine-2-carboxylate is a versatile pyridine derivative with significant potential in pharmaceutical and agrochemical applications. Its structure features a trifluoromethoxy group, enhancing lipophilicity and metabolic stability, while the aminomethyl and ester functionalities provide reactive sites for further derivatization. The methoxy group contributes to electronic modulation, influencing binding affinity in target interactions. This compound is particularly valuable as an intermediate in synthesizing bioactive molecules, offering a balance of reactivity and stability under synthetic conditions. Its well-defined purity and consistent performance make it suitable for research and development in medicinal chemistry, where precise structural modifications are critical.
Ethyl 4-(aminomethyl)-5-methoxy-3-(trifluoromethoxy)pyridine-2-carboxylate structure
1806066-49-8 structure
Product Name:Ethyl 4-(aminomethyl)-5-methoxy-3-(trifluoromethoxy)pyridine-2-carboxylate
CAS No:1806066-49-8
MF:C11H13F3N2O4
MW:294.227133512497
CID:4840637
Update Time:2025-08-02

Ethyl 4-(aminomethyl)-5-methoxy-3-(trifluoromethoxy)pyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 4-(aminomethyl)-5-methoxy-3-(trifluoromethoxy)pyridine-2-carboxylate
    • Inchi: 1S/C11H13F3N2O4/c1-3-19-10(17)8-9(20-11(12,13)14)6(4-15)7(18-2)5-16-8/h5H,3-4,15H2,1-2H3
    • InChI Key: PDVQKIKIZKZSCO-UHFFFAOYSA-N
    • SMILES: FC(OC1C(C(=O)OCC)=NC=C(C=1CN)OC)(F)F

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 6
  • Complexity: 327
  • XLogP3: 1.4
  • Topological Polar Surface Area: 83.7

Ethyl 4-(aminomethyl)-5-methoxy-3-(trifluoromethoxy)pyridine-2-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029085326-1g
Ethyl 4-(aminomethyl)-5-methoxy-3-(trifluoromethoxy)pyridine-2-carboxylate
1806066-49-8 97%
1g
$1,579.40 2022-04-01

Additional information on Ethyl 4-(aminomethyl)-5-methoxy-3-(trifluoromethoxy)pyridine-2-carboxylate

Comprehensive Guide to Ethyl 4-(aminomethyl)-5-methoxy-3-(trifluoromethoxy)pyridine-2-carboxylate (CAS No. 1806066-49-8)

Ethyl 4-(aminomethyl)-5-methoxy-3-(trifluoromethoxy)pyridine-2-carboxylate (CAS No. 1806066-49-8) is a specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound features a unique molecular structure, combining aminomethyl, methoxy, and trifluoromethoxy functional groups, which enhance its reactivity and utility in synthetic chemistry. Researchers and industry professionals are increasingly interested in this compound due to its potential in drug discovery and material science.

The chemical properties of Ethyl 4-(aminomethyl)-5-methoxy-3-(trifluoromethoxy)pyridine-2-carboxylate make it a valuable intermediate in organic synthesis. Its ester group and amino functionality allow for versatile modifications, enabling the creation of novel compounds with tailored properties. Recent studies highlight its role in developing bioactive molecules, particularly in the fields of central nervous system (CNS) therapeutics and antimicrobial agents. These applications align with current trends in precision medicine and sustainable agriculture, addressing global challenges such as antibiotic resistance and crop protection.

From a market perspective, the demand for Ethyl 4-(aminomethyl)-5-methoxy-3-(trifluoromethoxy)pyridine-2-carboxylate is growing, driven by advancements in pharmaceutical R&D and agrochemical innovation. Companies specializing in fine chemicals and custom synthesis are actively sourcing this compound to support their research pipelines. Additionally, its trifluoromethoxy group has garnered attention due to its ability to improve the metabolic stability and bioavailability of drug candidates, a key focus in modern medicinal chemistry.

In the context of SEO optimization, users frequently search for terms like "pyridine derivatives in drug discovery", "trifluoromethoxy compounds applications", and "CAS 1806066-49-8 supplier". By incorporating these long-tail keywords, this article aims to provide relevant and accessible information to researchers, procurement specialists, and industry stakeholders. The compound's role in green chemistry and catalysis is another trending topic, as sustainability becomes a priority in chemical manufacturing.

Handling and storage of Ethyl 4-(aminomethyl)-5-methoxy-3-(trifluoromethoxy)pyridine-2-carboxylate require standard laboratory precautions to ensure safety and stability. Proper storage conditions, such as cool, dry environments and inert atmospheres, are recommended to maintain its integrity. Analytical techniques like HPLC, NMR, and mass spectrometry are commonly used to verify its purity and structure, ensuring compliance with industry standards.

Looking ahead, the potential of Ethyl 4-(aminomethyl)-5-methoxy-3-(trifluoromethoxy)pyridine-2-carboxylate in innovative therapeutics and advanced materials continues to expand. Collaborative efforts between academia and industry are likely to uncover new applications, further solidifying its importance in the chemical sciences. For researchers seeking reliable data, this compound's CAS No. 1806066-49-8 serves as a critical identifier in databases and scientific literature.

In summary, Ethyl 4-(aminomethyl)-5-methoxy-3-(trifluoromethoxy)pyridine-2-carboxylate represents a promising area of study in modern chemistry. Its multifaceted applications, combined with the growing emphasis on sustainable and efficient synthesis, position it as a compound of significant interest for future breakthroughs. Whether you are a chemist, procurement professional, or industry analyst, understanding its properties and market dynamics is essential for staying ahead in this competitive field.

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